Cas no 2306270-29-9 (tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 2306270-29-9
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5268509
• Update Time: 2026-03-09

tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-ethoxy-3-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate

• Inchi： 1S/C12H23NO4/c1-5-16-12(6-7-14)8-13(9-12)10(15)17-11(2,3)4/h14H,5-9H2,1-4H3
• InChI Key： PXYATZKIYCCORO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(OCC)(CCO)C1

Additional information on tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 2306270-29-9)

Tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 2306270-29-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various therapeutic agents. The presence of both tert-butyl and ethoxy substituents, along with the azetidine ring system, contributes to its versatility and reactivity, making it a promising candidate for further exploration in drug development.

The compound's structure is particularly intriguing due to the combination of functional groups that enhance its potential applications. The 3-(2-hydroxyethyl)azetidine-1-carboxylate moiety introduces both hydrophilic and hydrophobic characteristics, which can be exploited in designing molecules with improved pharmacokinetic profiles. This balance between solubility and lipophilicity is crucial for achieving optimal drug delivery and efficacy.

In recent years, there has been a growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while offering enhanced metabolic stability. The tert-butyl group further enhances this stability by providing a steric barrier against enzymatic degradation. This makes Tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate a particularly attractive scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the potential of this compound in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The azetidine ring can be strategically modified to interact with specific pockets on the enzyme's active site, leading to potent inhibition. For instance, modifications at the 3-position, such as the introduction of an ethoxy group, have been shown to improve binding affinity and selectivity.

The hydroxyl group at the 2-position of the azetidine ring provides another avenue for functionalization, allowing for the attachment of various pharmacophoric units. This flexibility makes Tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate a versatile building block for medicinal chemists. Researchers have explored its use in generating libraries of compounds for high-throughput screening (HTS), aiming to identify new leads with therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group necessitates careful selection of protecting groups and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications.

In addition to its role as an intermediate in drug synthesis, Tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate has shown promise in materials science applications. Its unique structural features make it suitable for designing polymers with tailored properties, such as biodegradability and biocompatibility. These materials are increasingly important in medical implants and drug delivery systems.

The compound's stability under various environmental conditions has also been studied extensively. Research indicates that it maintains its integrity under both acidic and basic conditions, suggesting its suitability for formulations requiring broad pH ranges. This stability is crucial for ensuring consistent performance in pharmaceutical products.

Efforts are ongoing to explore new synthetic routes that minimize waste and improve sustainability. Green chemistry principles are being applied to develop more environmentally friendly methods for producing Tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate. These approaches focus on reducing solvent usage, lowering energy consumption, and employing renewable feedstocks.

The future prospects of this compound are promising, with ongoing research uncovering new applications in drug discovery and material science. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like Tert-butyl 3-ethoxy-3-(2-hydroxyethyl)azetidine-1-carboxylate will play a pivotal role in shaping the next generation of therapeutics.